Isoferulic Acid 3-O-β-D-Glucuronide
Isoferulic Acid 3-O-β-D-Glucuronide
Brand Name:
Vulcanchem
CAS No.:
1065272-10-7
VCID:
VC0128910
InChI:
InChI=1S/C16H18O10/c1-24-8-4-2-7(3-5-10(17)18)6-9(8)25-16-13(21)11(19)12(20)14(26-16)15(22)23/h2-6,11-14,16,19-21H,1H3,(H,17,18)(H,22,23)/b5-3+/t11-,12-,13+,14-,16+/m0/s1
SMILES:
COC1=C(C=C(C=C1)C=CC(=O)O)OC2C(C(C(C(O2)C(=O)O)O)O)O
Molecular Formula:
C16H18O10
Molecular Weight:
370.31
Isoferulic Acid 3-O-β-D-Glucuronide
CAS No.: 1065272-10-7
Reference Standards
VCID: VC0128910
Molecular Formula: C16H18O10
Molecular Weight: 370.31
| CAS No. | 1065272-10-7 |
|---|---|
| Product Name | Isoferulic Acid 3-O-β-D-Glucuronide |
| Molecular Formula | C16H18O10 |
| Molecular Weight | 370.31 |
| IUPAC Name | (2S,3S,4S,5R,6S)-6-[5-[(E)-2-carboxyethenyl]-2-methoxyphenoxy]-3,4,5-trihydroxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C16H18O10/c1-24-8-4-2-7(3-5-10(17)18)6-9(8)25-16-13(21)11(19)12(20)14(26-16)15(22)23/h2-6,11-14,16,19-21H,1H3,(H,17,18)(H,22,23)/b5-3+/t11-,12-,13+,14-,16+/m0/s1 |
| Standard InChIKey | SHJZLGVIOYFHCB-MBAOVNHDSA-N |
| SMILES | COC1=C(C=C(C=C1)C=CC(=O)O)OC2C(C(C(C(O2)C(=O)O)O)O)O |
| Synonyms | 5-(2-Carboxyethenyl)-2-methoxyphenyl β-D-Glucopyranosiduronic Acid; |
| PubChem Compound | 49844484 |
| Last Modified | Nov 11 2021 |
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